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Compound of Interest

5-Chloro-3-fluoropyridine-2-
Compound Name:
carbaldehyde
CAS No.: 214055-11-5
Cat. No.: B112283
- J

In the landscape of modern medicinal chemistry, the pyridine scaffold remains a cornerstone
for the development of novel therapeutics. Its unique electronic properties, ability to engage in
hydrogen bonding, and metabolic stability make it a privileged structure. The strategic
introduction of halogen atoms, particularly chlorine and fluorine, further enhances its utility by
modulating physicochemical properties such as lipophilicity, metabolic stability, and binding
affinity to biological targets.[1] 5-Chloro-3-fluoropyridine-2-carbaldehyde is an exemplar of
these "next-generation” building blocks. Its trifunctional nature—a reactive aldehyde, an
electron-withdrawing chloro group, and a lipophilic fluoro group—provides chemists with a
versatile platform for constructing complex molecular architectures, especially in the pursuit of
targeted therapies like kinase inhibitors.[2][3] This guide provides a comprehensive overview of
its chemical properties, synthesis, and critical applications for researchers in drug development.

Compound Identification and Core Physicochemical
Properties

Precise identification is paramount for reproducible scientific outcomes. 5-Chloro-3-
fluoropyridine-2-carbaldehyde, also known as 5-Chloro-3-fluoropicolinaldehyde, is
definitively identified by CAS Number 214055-11-5.[4][5][6][7][8] It is crucial to distinguish it
from its isomers, such as 2-Chloro-5-fluoropyridine-3-carbaldehyde (CAS 851484-95-2)[9][10]
and 3-Chloro-5-fluoropyridine-2-carbaldehyde (CAS 1227563-32-7),[11][12] as the substituent
positions dictate the molecule's reactivity and spatial arrangement.
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The core physicochemical data, derived from supplier technical sheets and predictive

modeling, are summarized below. These values are foundational for designing reaction

conditions and formulating this intermediate.

Property Value Source(s)
Molecular Weight 159.55 g/mol [4107]
Molecular Formula CeHsCIFNO [41517]
Appearance Light yellow to yellow solid [7]

Boiling Point 188.7 + 35.0 °C (Predicted) [7]

Density 1.444 + 0.06 g/cm3 (Predicted) [7]

pKa -1.03 £ 0.10 (Predicted) [7]

Inert atmosphere, store in

Storage Conditions
freezer, under -20°C

[417]

Molecular Structure and Chemical Reactivity

The utility of 5-Chloro-3-fluoropyridine-2-carbaldehyde stems from the distinct reactivity of

its three functional groups integrated into a single, stable pyridine core.
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5-Chloro-3-fluoropicolinic Acid
(Starting Material)

Step 1: Reduction
Reagents: Borane-THF complex or LiAIH4
Solvent: Anhydrous THF
Conditions: 0°C to RT

'

(5-Chloro-3-fluoropyridin-2-yl)ymethanol
(Alcohol Intermediate)

'

Step 2: Oxidation

Reagents: Dess-Martin periodinane (DMP) or MnO2

Solvent: Dichloromethane (DCM)
Conditions: Room Temperature

5-Chloro-3-fluoropyridine-2-carbaldehyde
(Final Product)
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Conceptual Synthesis of a Kinase Inhibitor Scaffold

5-Chloro-3-fluoro-
pyridine-2-carbaldehyde

Hydrazine Derivative
(e.g., Phenylhydrazine)

Step A: Condensation/
Cyclization

Boronic Acid (R-B(OH)2)

Fused Pyridopyrazole Core
(Hinge-Binding Motif) + Palladium Catalyst

Step B: Suzuki Cross-Coupling
(at C5-Chloro position)

Decorated Kinase Inhibitor
(Final Compound)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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